Cas no 300823-35-2 (3-Chloro-2,2-dimethylpropan-1-amine)
3-Chloro-2,2-dimethylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-2,2-dimethylpropan-1-amine
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- Inchi: 1S/C5H12ClN/c1-5(2,3-6)4-7/h3-4,7H2,1-2H3
- InChI Key: MKWFOLKHIRBEIO-UHFFFAOYSA-N
- SMILES: C(N)C(C)(C)CCl
3-Chloro-2,2-dimethylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-49722-0.05g |
3-chloro-2,2-dimethylpropan-1-amine |
300823-35-2 | 95.0% | 0.05g |
$827.0 | 2025-03-15 | |
| Enamine | EN300-49722-0.1g |
3-chloro-2,2-dimethylpropan-1-amine |
300823-35-2 | 95.0% | 0.1g |
$867.0 | 2025-03-15 | |
| Enamine | EN300-49722-0.25g |
3-chloro-2,2-dimethylpropan-1-amine |
300823-35-2 | 95.0% | 0.25g |
$906.0 | 2025-03-15 | |
| Enamine | EN300-49722-0.5g |
3-chloro-2,2-dimethylpropan-1-amine |
300823-35-2 | 95.0% | 0.5g |
$946.0 | 2025-03-15 | |
| Enamine | EN300-49722-1.0g |
3-chloro-2,2-dimethylpropan-1-amine |
300823-35-2 | 95.0% | 1.0g |
$986.0 | 2025-03-15 | |
| Enamine | EN300-49722-2.5g |
3-chloro-2,2-dimethylpropan-1-amine |
300823-35-2 | 95.0% | 2.5g |
$1931.0 | 2025-03-15 | |
| Enamine | EN300-49722-5.0g |
3-chloro-2,2-dimethylpropan-1-amine |
300823-35-2 | 95.0% | 5.0g |
$2858.0 | 2025-03-15 | |
| Enamine | EN300-49722-10.0g |
3-chloro-2,2-dimethylpropan-1-amine |
300823-35-2 | 95.0% | 10.0g |
$4236.0 | 2025-03-15 |
3-Chloro-2,2-dimethylpropan-1-amine Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 3-Chloro-2,2-dimethylpropan-1-amine
3-Chloro-2,2-Dimethylpropan-1-Amine (CAS No 300823-35-2): A Comprehensive Overview
3-Chloro-2,2-Dimethylpropan-1-Amine, also known by its CAS registry number CAS No 300823-35-2, is an organic compound with a unique structure that combines a chlorinated group with a branched amine. This compound has garnered attention in various fields due to its versatile chemical properties and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, chemical properties, and recent advancements in the utilization of CAS No 300823-35-2.
The molecular structure of CAS No 300823-35-2 is defined by a central nitrogen atom bonded to a chlorine-substituted propane chain. The presence of two methyl groups on the second carbon of the propane chain introduces steric hindrance, which significantly influences the compound's reactivity and stability. This steric effect is particularly important in determining its behavior in various chemical reactions and its potential as a building block in organic synthesis.
Recent studies have highlighted the role of CAS No 300823-35-2 in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing novel polymers with enhanced mechanical properties. The ability of this compound to undergo nucleophilic substitution reactions has been leveraged to create materials with improved durability and flexibility, making it a valuable asset in the polymer industry.
In addition to its role in materials science, CAS No 300823-35-2 has found applications in pharmaceutical chemistry. Its unique structure allows for the formation of bioactive molecules with specific pharmacokinetic profiles. Recent research has focused on its potential as an intermediate in the synthesis of drugs targeting chronic diseases such as cancer and neurodegenerative disorders. The compound's ability to participate in both aliphatic and aromatic substitution reactions makes it a versatile tool in drug design.
The synthesis of CAS No 300823-35-2 typically involves a multi-step process that begins with the chlorination of a suitable alkane followed by amination. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact. These developments underscore the importance of continuous innovation in chemical synthesis techniques.
From an environmental perspective, understanding the degradation pathways of CAS No 3008_
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